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Compound of Interest

Compound Name: Ferrocyanic acid

Cat. No.: B1247551 Get Quote

An In-depth Technical Guide to Ferrocyanic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ferrocyanic acid, including its

fundamental properties, synthesis protocols, and key chemical reactions. The information is

intended to support research and development activities where this compound may be of

interest.

Core Properties of Ferrocyanic Acid
Ferrocyanic acid, also known as hydroferrocyanic acid or hydrogen hexacyanoferrate(II), is

a white, crystalline, and unstable solid that is soluble in water.[1] It is a tetrabasic acid, meaning

it can donate four protons.[2]
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Property Value Source

CAS Number 17126-47-5 PubChem[3]

Molecular Formula H₄[Fe(CN)₆] Dictionary.com[1]

Molar Mass 215.98 g/mol ---

Exact Mass 215.9819 g/mol PubChem[3]

Appearance White, crystalline solid Dictionary.com[1]

Solubility in water Soluble Dictionary.com[1]

Experimental Protocols: Synthesis of Ferrocyanic
Acid
The synthesis of ferrocyanic acid typically involves the acidification of a ferrocyanide salt

solution. The following are detailed methodologies for its preparation.

Protocol 1: Synthesis from Potassium Ferrocyanide and
Hydrochloric Acid
This method relies on the reaction of potassium ferrocyanide with a strong mineral acid, such

as hydrochloric acid, to precipitate ferrocyanic acid.

Materials:

Potassium ferrocyanide (K₄[Fe(CN)₆])

Concentrated hydrochloric acid (HCl)

Distilled water

Ethanol

Diethyl ether

Beakers
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Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Procedure:

Prepare a saturated aqueous solution of potassium ferrocyanide in a beaker.

Slowly add concentrated hydrochloric acid to the potassium ferrocyanide solution while

stirring continuously.

A white crystalline precipitate of ferrocyanic acid will form.

Continue stirring for a few minutes to ensure complete reaction.

Separate the precipitate by filtration using a Büchner funnel and filter paper.

To purify the product, dissolve the crude ferrocyanic acid in ethanol.

Reprecipitate the ferrocyanic acid by the addition of diethyl ether.

Filter the purified product and dry it in a desiccator.

Protocol 2: Synthesis using Ether Extraction
An alternative method involves the extraction of ferrocyanic acid from an acidified aqueous

solution using diethyl ether.

Materials:

Potassium ferrocyanide (K₄[Fe(CN)₆]) or lead(II) ferrocyanide (Pb₂[Fe(CN)₆])

Sulfuric acid (H₂SO₄) or hydrosulfuric acid (H₂S)

Diethyl ether

Separatory funnel
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Beakers

Procedure:

Prepare a concentrated aqueous solution of a ferrocyanide salt (e.g., by decomposing

lead(II) ferrocyanide with sulfuric or hydrosulfuric acid).

Transfer the aqueous solution containing ferrocyanic acid to a separatory funnel.

Add a sufficient amount of diethyl ether to the separatory funnel.

Agitate the mixture vigorously. The ferrocyanic acid will separate from the aqueous layer

and be suspended in the ether.

Allow the layers to separate.

Collect the ether layer containing the ferrocyanic acid.

The ferrocyanic acid can be isolated by evaporating the ether, though it is often used

directly in its ether solution for subsequent reactions.

Key Chemical Reactions Involving Ferrocyanic Acid
Ferrocyanic acid and its conjugate base, the ferrocyanide ion ([Fe(CN)₆]⁴⁻), participate in

several important chemical reactions.

Decomposition: Upon heating, ferrocyanic acid decomposes to produce hydrogen cyanide

(HCN), a highly toxic gas, and other products.

Oxidation: The ferrocyanide ion can be oxidized to the ferricyanide ion ([Fe(CN)₆]³⁻). This is

a reversible one-electron oxidation process.[4] [Fe(CN)₆]⁴⁻ ⇌ [Fe(CN)₆]³⁻ + e⁻

Salt Formation: As a tetrabasic acid, ferrocyanic acid reacts with bases to form a series of

ferrocyanide salts. For example, with sodium hydroxide, it can form salts from

NaH₃[Fe(CN)₆] to Na₄[Fe(CN)₆].

Prussian Blue Formation: The reaction of the ferrocyanide ion with ferric ions (Fe³⁺)

produces the intensely colored pigment known as Prussian blue (ferric ferrocyanide).[4]
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Visualized Experimental Workflow: Synthesis of
Ferrocyanic Acid
The following diagram illustrates the key steps in the synthesis of ferrocyanic acid from

potassium ferrocyanide and hydrochloric acid.
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Caption: Workflow for the synthesis of ferrocyanic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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